![molecular formula C18H16N2O2 B5801754 ethyl 1,3-diphenyl-1H-pyrazole-4-carboxylate CAS No. 7189-03-9](/img/structure/B5801754.png)
ethyl 1,3-diphenyl-1H-pyrazole-4-carboxylate
Overview
Description
Ethyl 1,3-diphenyl-1H-pyrazole-4-carboxylate is a chemical compound with the linear formula C18H16N2O2 . It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich . This compound belongs to the class of organic compounds known as phenylpyrazoles . These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group .
Synthesis Analysis
The synthesis of pyrazole nucleus involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A specific synthesis method involves the one-pot condensation of pyrazole-4-aldehydes and hydroxylamine hydrochloride to form the corresponding oxime using formic acid as a medium. Further dehydration of oxime using a catalytic amount of orthophosphoric acid affords novel pyrazole-4-carbonitrile .Molecular Structure Analysis
The molecular structure of ethyl 1,3-diphenyl-1H-pyrazole-4-carboxylate is characterized by a five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms . The CAS Number is 7189-03-9 and the molecular weight is 292.34 .Scientific Research Applications
Organic Synthesis Intermediate
“Ethyl 1,3-diphenyl-1H-pyrazole-4-carboxylate” is used as an intermediate in organic synthesis . This means it is a substance produced during the reaction that is considered a stepping stone towards the final product.
Preparation of Isoxazole Derivatives
This compound is used in the preparation of isoxazole-4-carboxylic acid derivatives . Isoxazoles are a class of organic compounds containing a five-membered ring with three carbon atoms, one oxygen atom, and one nitrogen atom. They are used in various fields such as pharmaceuticals, agrochemicals, and dyes.
Preparation of Isoxazole-3,5-dicarboxamides
“Ethyl 1,3-diphenyl-1H-pyrazole-4-carboxylate” is also used in the preparation of isoxazole-3,5-dicarboxamides . These compounds are known for their biological activities and are used in the development of new drugs.
Antileishmanial Activity
Pyrazole-bearing compounds, including “Ethyl 1,3-diphenyl-1H-pyrazole-4-carboxylate”, are known for their potent antileishmanial activities . Leishmaniasis is a disease caused by parasites of the Leishmania type and is spread by the bite of certain types of sandflies.
Antimalarial Activity
These compounds also exhibit potent antimalarial activities . Malaria is a mosquito-borne infectious disease that affects humans and other animals. It is caused by single-celled microorganisms belonging to the Plasmodium group.
Cancer Treatment
In recent years, exploration on condensed pyrazole-4-carbaldehyde compounds, which include “Ethyl 1,3-diphenyl-1H-pyrazole-4-carboxylate”, has gained considerable scientific significance and proven advantageous for cancer treatment . Many pyrazole-containing molecules are in the advancement phase as promising new drugs acting against distinct biological targets .
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that pyrazole derivatives can interact with various biological targets, leading to a range of potential therapeutic effects .
Biochemical Pathways
Pyrazole derivatives are known to be involved in a variety of biochemical processes, but the exact pathways and downstream effects of this specific compound require further investigation .
properties
IUPAC Name |
ethyl 1,3-diphenylpyrazole-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2/c1-2-22-18(21)16-13-20(15-11-7-4-8-12-15)19-17(16)14-9-5-3-6-10-14/h3-13H,2H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWEPGNDDAIRWGC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN(N=C1C2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00358250 | |
Record name | ethyl 1,3-diphenylpyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00358250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 1,3-diphenyl-1H-pyrazole-4-carboxylate | |
CAS RN |
7189-03-9 | |
Record name | ethyl 1,3-diphenylpyrazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00358250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ETHYL 1,3-DIPHENYL-1H-PYRAZOLE-4-CARBOXYLATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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